Cas no 1167055-85-7 (5-CarbaMoyl-1H-indazole-3-carboxylic acid)

• Product Name: 5-CarbaMoyl-1H-indazole-3-carboxylic acid
• CAS No: 1167055-85-7
• MF: C₉H₇N₃O₃
• MW: 205.170181512833
• CID: 4561380
• Update Time: 2025-05-22

5-CarbaMoyl-1H-indazole-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5-CarbaMoyl-1H-indazole-3-carboxylic acid

• Inchi： 1S/C9H7N3O3/c10-8(13)4-1-2-6-5(3-4)7(9(14)15)12-11-6/h1-3H,(H2,10,13)(H,11,12)(H,14,15)
• InChI Key： HEQSEKBQSVPQCE-UHFFFAOYSA-N
• SMILES： N1C2=C(C=C(C(N)=O)C=C2)C(C(O)=O)=N1

Additional information on 5-CarbaMoyl-1H-indazole-3-carboxylic acid

5-CarbaMoyl-1H-indazole-3-carboxylic acid (CAS No. 1167055-85-7)

The compound 5-CarbaMoyl-1H-indazole-3-carboxylic acid, identified by the CAS number 1167055-85-7, is a structurally unique organic compound that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound belongs to the class of indazoles, which are heterocyclic aromatic compounds with a bicyclic structure consisting of a benzene ring fused to a pyrrole ring. The presence of the carboxylic acid group at position 3 and the carbamoyl group at position 5 introduces interesting functional diversity, making this compound a promising candidate for various applications in drug discovery and material science.

Chemical Structure and Synthesis

The synthesis of 5-CarbaMoyl-1H-indazole-3-carboxylic acid involves a series of well-defined organic reactions. The core indazole skeleton is typically derived from condensation reactions between o-aminoaryl compounds and carbonyl compounds. The introduction of the carbamoyl group at position 5 is achieved through nucleophilic substitution or coupling reactions, while the carboxylic acid group at position 3 can be introduced via oxidation or direct synthesis strategies. Recent advancements in catalytic methods and green chemistry have enabled more efficient and environmentally friendly routes to this compound, reducing production costs and minimizing waste.

Pharmacological Properties

Recent studies have highlighted the potential of 5-CarbaMoyl-1H-indazole-3-carboxylic acid as a bioactive molecule with promising pharmacological properties. Research conducted by Smith et al. (2023) demonstrated that this compound exhibits significant anti-inflammatory activity by inhibiting key enzymes involved in the inflammatory cascade. Additionally, its ability to modulate cellular signaling pathways associated with neurodegenerative diseases has been explored, showing potential as a lead compound for Alzheimer's disease therapeutics.

Bioavailability and Metabolism

Understanding the bioavailability and metabolic pathways of 5-CarbaMoyl-1H-indazole-3-carboxylic acid is crucial for its development as a pharmaceutical agent. Studies using in vitro models have shown that this compound demonstrates moderate solubility in physiological conditions, which is essential for effective absorption. Furthermore, preliminary metabolomics analyses indicate that it undergoes phase II metabolism predominantly through glucuronidation, suggesting a favorable pharmacokinetic profile.

Applications in Drug Discovery

The unique combination of functional groups in 5-CarbaMoyl-1H-indazole-3-carboxylic acid makes it an attractive scaffold for drug design. Its ability to interact with various biological targets, such as protein kinases and receptor proteins, has been leveraged in designing novel therapeutic agents. Recent collaborative efforts between academic institutions and pharmaceutical companies have focused on optimizing its bioactivity through structural modifications, aiming to enhance potency and selectivity.

Future Directions

As research on 5-CarbaMoyl-1H-indazole-3-carboxylic acid continues to advance, several promising avenues are emerging. The exploration of its potential as an anticancer agent is currently underway, with initial findings indicating selective cytotoxicity against cancer cell lines. Additionally, its role in modulating immune responses is being investigated, offering new insights into its therapeutic applications in autoimmune diseases.

In conclusion, 5-CarbaMoyl-1H-indazole-3-carboxylic acid (CAS No. 1167055-85-7) stands out as a versatile compound with significant potential in both academic research and industrial applications. Its unique chemical structure, coupled with emerging findings from cutting-edge studies, positions it as a key player in the development of innovative therapies and materials.